Cas no 2248279-05-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[3-(trifluoromethyl)phenyl]pyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[3-(trifluoromethyl)phenyl]pyridine-2-carboxylate
• CAS No: 2248279-05-0
• MF: C₂₁H₁₁F₃N₂O₄
• MW: 412.318255662918
• CID: 5987116
• PubChem ID: 165868508
• Update Time: 2025-06-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[3-(trifluoromethyl)phenyl]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248279-05-0
• EN300-6524865
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[3-(trifluoromethyl)phenyl]pyridine-2-carboxylate

• Inchi： 1S/C21H11F3N2O4/c22-21(23,24)14-5-3-4-12(10-14)13-8-9-25-17(11-13)20(29)30-26-18(27)15-6-1-2-7-16(15)19(26)28/h1-11H
• InChI Key： QVSITCJBGLEGMR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CN=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)(F)F

Computed Properties

• Exact Mass: 412.06709132g/mol
• Monoisotopic Mass: 412.06709132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[3-(trifluoromethyl)phenyl]pyridine-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[3-(trifluoromethyl)phenyl]pyridine-2-carboxylate (CAS No. 2248279-05-0) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[3-(trifluoromethyl)phenyl]pyridine-2-carboxylate, identified by its CAS number 2248279-05-0, represents a fascinating molecule with significant potential in the field of chemical biology. This heterocyclic compound features a unique structural framework composed of an isoindole core linked to a pyridine moiety, both of which are extensively studied for their biological activities. The presence of a trifluoromethyl group on the phenyl ring and a dioxo (ketone-like) functionality at the isoindole ring enhances its chemical reactivity and biological relevance, making it a valuable scaffold for drug discovery and mechanistic studies.

Recent advancements in medicinal chemistry have highlighted the importance of multicomponent reactions (MCRs) in generating structurally diverse libraries for therapeutic development. The synthesis of this compound exemplifies the elegance of such approaches, where the combination of an isoindole derivative with a pyridine carboxylate scaffold under controlled conditions yields a highly functionalized molecule. This reaction pathway not only demonstrates efficiency but also underscores the versatility of modern synthetic methodologies in constructing complex organic molecules.

The trifluoromethyl substituent is particularly noteworthy, as it is frequently incorporated into pharmaceuticals due to its ability to modulate metabolic stability and binding affinity. In the context of this compound, the electron-withdrawing nature of the trifluoromethyl group likely influences the electronic properties of the adjacent pyridine ring, potentially enhancing interactions with biological targets. Such structural features are often exploited in designing molecules with enhanced pharmacological profiles.

Current research in chemical biology increasingly focuses on understanding the role of small molecules in modulating complex biological pathways. The isoindole-pyridine hybrid structure found in this compound has shown promise in preliminary assays as a modulator of enzyme activity and receptor binding. For instance, derivatives of this scaffold have been investigated for their potential effects on kinases and other signaling proteins, which are key targets in oncology and inflammatory diseases. The precise arrangement of functional groups allows for fine-tuning of biological activity, making it a promising candidate for further exploration.

The dioxo functionality at the isoindole ring introduces additional reactivity, enabling post-synthetic modifications that can expand the compound’s utility. For example, selective reduction or oxidation strategies could be employed to alter the electronic environment around critical sites, thereby tuning bioactivity. Such adaptability is crucial in drug development pipelines, where structural optimization is often iterative and guided by both computational modeling and experimental data.

In terms of synthetic accessibility, recent reports have demonstrated scalable routes to related isoindole-pyridine hybrids, leveraging transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These methods highlight the growing toolbox available for constructing complex heterocycles efficiently. The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[3-(trifluoromethyl)phenyl]pyridine-2-carboxylate follows suit, showcasing how modern synthetic strategies can be applied to generate biologically relevant molecules with minimal waste and high yields.

Evaluation of this compound’s pharmacokinetic properties is also critical for its translation into therapeutic applications. Studies have begun to assess its solubility, stability under various conditions, and potential metabolic pathways using computational tools alongside experimental validation. These assessments are essential for predicting its behavior in vivo and optimizing formulations for clinical use. The presence of both polar (carboxylate) and non-polar (aromatic rings) regions suggests that this molecule may exhibit favorable pharmacokinetic characteristics if properly designed.

The integration of machine learning into drug discovery has accelerated the identification of novel scaffolds with desired properties. Predictive models trained on large datasets have been used to identify regions within this compound that could be modified to enhance potency or selectivity against specific targets. Such data-driven approaches complement traditional hypothesis-driven research by providing insights into structure-activity relationships that might not be immediately apparent from initial experiments.

Future directions for research on this compound may include exploring its interactions with protein targets at an atomic level using techniques such as X-ray crystallography or cryo-electron microscopy. High-resolution structural data can reveal how it binds to biological machinery and provide critical insights for further optimization. Additionally, investigating its effects on cellular pathways through high-throughput screening could uncover novel therapeutic applications or off-target effects that need to be addressed.

The broader significance of this molecule lies in its representation of how interdisciplinary approaches—combining synthetic chemistry, computational biology, and pharmacology—can yield innovative solutions to complex biological challenges. As research continues to uncover new mechanisms underlying disease processes, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[3-(trifluoromethyl)phenyl]pyridine-2-carboxylate will serve as valuable tools for understanding these mechanisms and developing next-generation therapeutics.